Cas no 91889-40-6 (rac-1-(4’-Methoxyphenyl)propanol-d2)

• Product Name: rac-1-(4’-Methoxyphenyl)propanol-d2
• CAS No: 91889-40-6
• MF: C₁₀H₁₄O₂
• MW: 168.229286670685
• CID: 997600
• PubChem ID: 12921786
• Update Time: 2025-04-20

rac-1-(4’-Methoxyphenyl)propanol-d2 Chemical and Physical Properties

Names and Identifiers

• rac-1-(4’-Methoxyphenyl)propanol-d2
• 2,2-dideuterio-1-(4-methoxyphenyl)propan-1-ol
• rac-1-(4'-Methoxyphenyl)propanol-d2
• A-Ethyl-p-methoxy-benzyl Alcohol-d2
• 1-(4-Methoxyphenyl)(2,2-~2~H_2_)propan-1-ol
• DTXSID20513041
• AKOS030243035
• rac-1-(4 inverted exclamation mark -Methoxyphenyl)propanol-d2
• 91889-40-6

• Inchi： 1S/C10H14O2/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7,10-11H,3H2,1-2H3/i3D2
• InChI Key： RELLLNVFFUWXHI-SMZGMGDZSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C([2H])([2H])C

Computed Properties

• Exact Mass: 168.11200
• Monoisotopic Mass: 168.111933177g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.045
• Boiling Point: 270.869°C at 760 mmHg
• Flash Point: 113.175°C
• Refractive Index: 1.516
• PSA: 29.46000
• LogP: 2.13860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes